![molecular formula C17H18N2O3S B3000027 N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)thiophene-2-carboxamide CAS No. 921542-30-5](/img/structure/B3000027.png)
N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)thiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C17H18N2O3S and its molecular weight is 330.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
The synthesis of related tetrahydrobenzo[b]thiophene derivatives involves multiple steps, including reactions with various reagents to produce compounds with potential biological activities. For example, compounds have been synthesized featuring high functionalization, showcasing their versatile chemical framework suitable for further biological application exploration. These synthesized compounds were characterized using IR, NMR, and elemental analysis techniques, confirming their expected structures (M. Babu, K. Pitchumani, & P. Ramesh, 2012).
Biological Activities
Several studies have reported on the antimicrobial, antiarrhythmic, serotonin antagonist, and antianxiety activities of tetrahydrobenzo[b]thiophene derivatives. For instance, novel thiophene derivatives synthesized from related compounds exhibited significant activities against bacterial and fungal strains, suggesting their potential as antimicrobial agents. These findings were supported by bioassay results that highlighted their significant biological activities (A. Amr et al., 2010).
Anticancer Properties
Research has also explored the anticancer properties of tetrahydrobenzo[b]thiophene derivatives. A study synthesized tetrahydrobenzo[b]thiophene-3-carbohydrazide derivatives, revealing their potential as anti-cancer agents and Pim-1 kinase inhibitors. These compounds showed promising activities against several cancer cell lines, indicating their potential utility in cancer therapy (Rafat M. Mohare, N. S. Abbas, & W. Wardakhan, 2019).
Pharmacological Applications
The pharmacological applications of related compounds include their evaluation as antiinflammatory agents. For example, studies have identified compounds capable of inhibiting the expression of adhesion molecules like E-selectin, ICAM-1, and VCAM-1, which play a significant role in the inflammatory process. Such findings underscore the therapeutic potential of these compounds in managing inflammation (D. Boschelli et al., 1995).
properties
IUPAC Name |
N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O3S/c1-17(2)10-22-13-7-6-11(9-12(13)19(3)16(17)21)18-15(20)14-5-4-8-23-14/h4-9H,10H2,1-3H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVPPDGYMKHHWSV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COC2=C(C=C(C=C2)NC(=O)C3=CC=CS3)N(C1=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.